Cas no 25241-15-0 (Benzenesulfonic acid,2,6-dimethyl-)
25241-15-0 structure
Product Name:Benzenesulfonic acid,2,6-dimethyl-
CAS No:25241-15-0
MF:C8H10O3S
MW:186.228201389313
CID:241602
PubChem ID:32878
Update Time:2025-04-19
Benzenesulfonic acid,2,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid,2,6-dimethyl-
- 2,6-dimethylbenzenesulfonic acid
- 2,6-DIMETHYL-BENZENESULFONICACID
- 2,6-dimethylbenzene-1-sulfonic acid
- 2,6-Dimethyl-benzolsulfonsaeure
- 2,6-Dimethylbenzosulfonsaeure
- Benzenesulfonic acid,2,6-dimethyl
- m-xylene-2-sulphonic acid
- m-Xylenesulfonic Acid
- 2,6-Dimethylbenzenesulfonic acid, AldrichCPR
- Z1198151034
- AKOS006274411
- SCHEMBL183903
- Sulfo-m-xylol
- DTXSID90275008
- EN300-7442666
- 25241-15-0
- 2, 6-dimethylbenzenesulfonic acid
- FT-0766162
-
- Inchi: 1S/C8H10O3S/c1-6-4-3-5-7(2)8(6)12(9,10)11/h3-5H,1-2H3,(H,9,10,11)
- InChI Key: BRETYAHLENMEAI-UHFFFAOYSA-N
- SMILES: S(C1C(C)=CC=CC=1C)(=O)(=O)O
Computed Properties
- Exact Mass: 186.03500
- Monoisotopic Mass: 186.03506535g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 62.8Ų
Experimental Properties
- PSA: 62.75000
- LogP: 2.63090
Benzenesulfonic acid,2,6-dimethyl- Customs Data
- HS CODE:2904100000
- Customs Data:
China Customs Code:
2904100000Overview:
2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
Benzenesulfonic acid,2,6-dimethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7442666-0.05g |
2,6-dimethylbenzene-1-sulfonic acid |
25241-15-0 | 95% | 0.05g |
$202.0 | 2024-05-23 | |
| Enamine | EN300-7442666-0.1g |
2,6-dimethylbenzene-1-sulfonic acid |
25241-15-0 | 95% | 0.1g |
$301.0 | 2024-05-23 | |
| Enamine | EN300-7442666-0.25g |
2,6-dimethylbenzene-1-sulfonic acid |
25241-15-0 | 95% | 0.25g |
$431.0 | 2024-05-23 | |
| Enamine | EN300-7442666-0.5g |
2,6-dimethylbenzene-1-sulfonic acid |
25241-15-0 | 95% | 0.5g |
$679.0 | 2024-05-23 | |
| Enamine | EN300-7442666-1.0g |
2,6-dimethylbenzene-1-sulfonic acid |
25241-15-0 | 95% | 1.0g |
$871.0 | 2024-05-23 | |
| Enamine | EN300-7442666-2.5g |
2,6-dimethylbenzene-1-sulfonic acid |
25241-15-0 | 95% | 2.5g |
$1707.0 | 2024-05-23 | |
| Enamine | EN300-7442666-5.0g |
2,6-dimethylbenzene-1-sulfonic acid |
25241-15-0 | 95% | 5.0g |
$2525.0 | 2024-05-23 | |
| Enamine | EN300-7442666-10.0g |
2,6-dimethylbenzene-1-sulfonic acid |
25241-15-0 | 95% | 10.0g |
$3746.0 | 2024-05-23 | |
| Aaron | AR006XDE-50mg |
Benzenesulfonic acid,2,6-dimethyl- |
25241-15-0 | 95% | 50mg |
$303.00 | 2025-02-14 | |
| Aaron | AR006XDE-100mg |
Benzenesulfonic acid,2,6-dimethyl- |
25241-15-0 | 95% | 100mg |
$439.00 | 2025-02-14 |
Benzenesulfonic acid,2,6-dimethyl- Related Literature
-
Zisong Qi,Mei Wang,Xingwei Li Chem. Commun. 2014 50 9776
25241-15-0 (Benzenesulfonic acid,2,6-dimethyl-) Related Products
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- 3453-83-6(2,4,6-Trimethylbenzenesulfonic acid)
- 66905-17-7(2,5-Dimethylbenzenesulfonic Acid Dihydrate)
- 835617-36-2(Mesitylenesulfonic acid dihydrate)
- 25321-41-9(Dimethylbenzene Sulfonic Acid)
- 88-61-9(2,4-Xylenesulfonic Acid)
- 3453-84-7(2,4,5-Trimethylbenzenesulfonic acid)
- 6192-52-5(p-Toluenesulfonic acid monohydrate)
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